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Compound of Interest

Compound Name: 4-Aminobutanamide hydrochloride

Cat. No.: B020151

An In-depth Technical Guide to 4-Aminobutanamide Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Aminobutanamide
hydrochloride, a compound of interest in various research and development domains. This
document details its fundamental physicochemical properties, including its molecular weight,
and outlines relevant experimental contexts.

Physicochemical Properties

4-Aminobutanamide hydrochloride, also known as gabamide hydrochloride, is the
hydrochloride salt of 4-aminobutanamide. It is structurally related to the inhibitory
neurotransmitter y-aminobutyric acid (GABA). For clarity, its properties are presented alongside
its common isomer, (S)-2-Aminobutanamide hydrochloride.
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4-Aminobutanamide (S)-2-Aminobutanamide
Property ) .
Hydrochloride Hydrochloride
) ) (S)-(+)-2-Aminobutanamide
4-Aminobutyramide )
) ) hydrochloride, L-2-
Synonyms hydrochloride, Gabamide ] )
) Aminobutanamide
hydrochloride )
hydrochloride
CAS Number 13031-62-4 7682-20-4[1][2][3]

C4H11CIN20 (or
Molecular Formula C4H11CIN20I[1][2]
C4H10N20.HClI)

Molecular Weight 138.60 g/mol 138.59 g/mol [1][2]
4- (25)-2-

IUPAC Name aminobutanamide;hydrochlorid =~ aminobutanamide;hydrochlorid
e e[1]

The molecular weight of the free base, 4-Aminobutanamide (C4H10N20), is 102.14 g/mol .[4]
The addition of hydrochloric acid (HCI) results in the formation of the hydrochloride salt with a
combined molecular weight of approximately 138.60 g/mol .

Logical Relationship of Compound Forms

The relationship between the free base form and its hydrochloride salt is a fundamental acid-
base reaction. This is a critical concept for understanding its solubility, stability, and handling in
experimental settings.

4-Aminobutanamide (Free Base) Hydrochloric Acid
C4H10N20 HCI

4-Aminobutanamide Hydrochloride

C4H11CIN20O

Figure 1: Formation of 4-Aminobutanamide HCI
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Caption: Figure 1: Acid-base reaction forming the hydrochloride salt.

Experimental Workflow: Purity Analysis by HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the
purity of 4-Aminobutanamide hydrochloride. A typical experimental workflow is outlined
below. This process ensures the quality and consistency of the compound for use in sensitive
research applications.
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Figure 2: General Workflow for HPLC Purity Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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